4-Chlorophenylacetic acid
4-Chlorophenylacetic acid
4-chlorophenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-chlorophenyl group. It has a role as a xenobiotic metabolite. It is a monocarboxylic acid and a member of monochlorobenzenes. It is functionally related to an acetic acid. It is a conjugate acid of a 4-chlorophenylacetate.
4-Chlorophenylacetic acid is a natural product found in Apis cerana with data available.
4-Chlorophenylacetic acid is a natural product found in Apis cerana with data available.
Brand Name:
Vulcanchem
CAS No.:
1878-66-6
VCID:
VC21126985
InChI:
InChI=1S/C8H7ClO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)
SMILES:
C1=CC(=CC=C1CC(=O)O)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
4-Chlorophenylacetic acid
CAS No.: 1878-66-6
Cat. No.: VC21126985
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-chlorophenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-chlorophenyl group. It has a role as a xenobiotic metabolite. It is a monocarboxylic acid and a member of monochlorobenzenes. It is functionally related to an acetic acid. It is a conjugate acid of a 4-chlorophenylacetate. 4-Chlorophenylacetic acid is a natural product found in Apis cerana with data available. |
|---|---|
| CAS No. | 1878-66-6 |
| Molecular Formula | C8H7ClO2 |
| Molecular Weight | 170.59 g/mol |
| IUPAC Name | 2-(4-chlorophenyl)acetic acid |
| Standard InChI | InChI=1S/C8H7ClO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11) |
| Standard InChI Key | CDPKJZJVTHSESZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1CC(=O)O)Cl |
| Melting Point | 106.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator